[4-(2,3-dihydro-1H-perimidin-2-yl)phenyl]methanol

• CAS No.: 2413869-90-4
• Molecular Formula: C18H16N2O
• Molecular Weight: 276.3

Description

[4-(2,3-dihydro-1H-perimidin-2-yl)phenyl]methanol is a chemical compound that belongs to the class of perimidine derivatives. Perimidines are nitrogen-containing heterocycles known for their versatile applications in various fields such as medicinal chemistry, material science, and industrial chemistry . The compound’s structure consists of a phenyl ring substituted with a methanol group and a dihydroperimidinyl moiety, which contributes to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-(2,3-dihydro-1H-perimidin-2-yl)phenyl]methanol typically involves the condensation of 1,8-naphthalenediamine with an appropriate aldehyde or ketone under acidic or catalytic conditions . The reaction can be carried out using various catalysts such as acids, metals, or nanocatalysts. For instance, the use of microwave radiation, ultrasound, or grinding techniques can enhance the reaction efficiency and yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can further streamline the production process, making it more cost-effective and scalable .

Chemical Reactions Analysis

Types of Reactions

[4-(2,3-dihydro-1H-perimidin-2-yl)phenyl]methanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The phenyl ring can undergo electrophilic or nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide, reducing agents such as sodium borohydride or lithium aluminum hydride, and various electrophiles or nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines .

Scientific Research Applications

[4-(2,3-dihydro-1H-perimidin-2-yl)phenyl]methanol has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Medicine: The compound’s derivatives are investigated for their potential therapeutic properties, including anti-inflammatory, antimicrobial, and anticancer activities.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of [4-(2,3-dihydro-1H-perimidin-2-yl)phenyl]methanol involves its interaction with specific molecular targets and pathways. The compound’s dihydroperimidinyl moiety can interact with various proteins and enzymes, modulating their activity and leading to specific biological effects . The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Some similar compounds include:

• 4-(2,3-dihydro-1H-perimidin-2-yl)phenol
• 2-(4-ethyl-phenyl)-2,3-dihydro-1H-perimidine
• 2-(4-ethoxy-phenyl)-2,3-dihydro-1H-perimidine

Uniqueness

Compared to these similar compounds, [4-(2,3-dihydro-1H-perimidin-2-yl)phenyl]methanol is unique due to the presence of the methanol group, which can influence its chemical reactivity and biological activity. This structural difference can lead to distinct properties and applications, making it a valuable compound for various research and industrial purposes .